Cas no 683235-38-3 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide)
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide
- N-(1,3-dioxoisoindolin-5-yl)-3,4-dimethoxybenzamide
- Benzamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-3,4-dimethoxy-
- Oprea1_528500
- 683235-38-3
- N-(1,3-dioxoisoindol-5-yl)-3,4-dimethoxybenzamide
- AKOS024602854
- SR-01000010404
- F1105-0167
- SR-01000010404-1
-
- Inchi: 1S/C17H14N2O5/c1-23-13-6-3-9(7-14(13)24-2)15(20)18-10-4-5-11-12(8-10)17(22)19-16(11)21/h3-8H,1-2H3,(H,18,20)(H,19,21,22)
- InChI Key: UNKGHPDTYLTLOQ-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2C(N1)=O)NC(C1C=CC(=C(C=1)OC)OC)=O
Computed Properties
- Exact Mass: 326.09027155g/mol
- Monoisotopic Mass: 326.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 93.7Ų
Experimental Properties
- Density: 1.391±0.06 g/cm3(Predicted)
- pka: 9.70±0.20(Predicted)
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1105-0167-2μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide |
683235-38-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1105-0167-5μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide |
683235-38-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1105-0167-10μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide |
683235-38-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1105-0167-20μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide |
683235-38-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1105-0167-1mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide |
683235-38-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1105-0167-2mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide |
683235-38-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1105-0167-3mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide |
683235-38-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1105-0167-4mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide |
683235-38-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1105-0167-5mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide |
683235-38-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1105-0167-10mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide |
683235-38-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide
Introduction to N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide (CAS No. 683235-38-3)
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide, identified by its CAS number 683235-38-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both isoindole and dimethoxybenzamide moieties suggests a rich chemical space for exploration, particularly in the development of bioactive molecules.
The isoindole core is a privileged scaffold in drug discovery, known for its ability to interact with biological targets in diverse ways. Its fused ring system provides a rigid framework that can be tailored to fit specific binding pockets. In particular, the 1,3-dioxo group within the isoindole moiety introduces electrophilic centers that can participate in various chemical reactions, enhancing the compound's synthetic utility. This feature has been exploited in the design of molecules with enhanced binding affinity and selectivity.
The benzamide moiety, on the other hand, is a well-established pharmacophore in medicinal chemistry. It is commonly found in a wide range of drugs due to its ability to modulate biological pathways through interactions with enzymes and receptors. The presence of dimethoxy substituents on the benzene ring further enhances the compound's potential by introducing hydrophobic interactions and electronic effects that can fine-tune its pharmacological activity.
In recent years, there has been growing interest in exploring the therapeutic potential of molecules based on isoindole and benzamide scaffolds. Several studies have demonstrated the efficacy of these compounds in various disease models, including cancer, inflammation, and neurological disorders. For instance, derivatives of isoindole have been shown to exhibit anti-proliferative effects by inhibiting key signaling pathways involved in cell growth and survival. Similarly, benzamide-based compounds have been investigated for their anti-inflammatory properties, making them promising candidates for treating chronic inflammatory diseases.
The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodology have made it feasible to construct such molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have enabled the efficient assembly of the isoindole core. Additionally, protecting group strategies have been employed to ensure regioselective functionalization of the molecule.
The pharmacological evaluation of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide has revealed several interesting properties. Preliminary studies suggest that this compound exhibits moderate affinity for certain biological targets, making it a promising lead for further optimization. In particular, its interaction with enzymes involved in metabolic pathways has been noted as a potential therapeutic application. Further investigation into its mechanism of action could uncover new opportunities for drug development.
The structural features of this compound also make it an attractive candidate for computational studies. Molecular modeling techniques can be used to predict how N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide interacts with biological targets at the atomic level. These studies can provide valuable insights into its binding mode and help guide the design of more potent derivatives. Additionally, virtual screening methods can be employed to identify additional analogs with enhanced pharmacological activity.
In conclusion, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of new therapies for various diseases.
683235-38-3 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3,4-dimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)